Cas no 1240305-80-9 (3-Methyl-5-propionylbenzonitrile)

• Product Name: 3-Methyl-5-propionylbenzonitrile
• CAS No: 1240305-80-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4789605
• Update Time: 2025-05-25

3-Methyl-5-propionylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-propionylbenzonitrile

• Inchi： 1S/C11H11NO/c1-3-11(13)10-5-8(2)4-9(6-10)7-12/h4-6H,3H2,1-2H3
• InChI Key： UXMQHRKSVOQDAS-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=C(C#N)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9

Additional information on 3-Methyl-5-propionylbenzonitrile

3-Methyl-5-propionylbenzonitrile (CAS No. 1240305-80-9): A Comprehensive Overview

3-Methyl-5-propionylbenzonitrile, identified by the CAS registry number 1240305-80-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its benzonitrile backbone with methyl and propionyl substituents, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies have further enhanced its utility, making it a focal point in contemporary research.

The structure of 3-Methyl-5-propionylbenzonitrile consists of a benzene ring substituted with a nitrile group at position 1, a methyl group at position 3, and a propionyl group at position 5. This substitution pattern imparts the molecule with distinct electronic and steric properties, which are advantageous in catalytic processes and material synthesis. The nitrile group, being electron-withdrawing, influences the reactivity of the molecule, while the alkyl substituents contribute to its stability and solubility.

Recent studies have explored the role of 3-Methyl-5-propionylbenzonitrile in the development of advanced materials. For instance, researchers have utilized this compound as a precursor for synthesizing conductive polymers and organic semiconductors. Its ability to undergo various condensation reactions makes it an ideal candidate for constructing complex molecular architectures. Furthermore, the compound has been employed in the synthesis of metal-organic frameworks (MOFs), where it serves as a ligand to coordinate metal ions, leading to porous materials with applications in gas storage and catalysis.

In the pharmaceutical industry, 3-Methyl-5-propionylbenzonitrile has been investigated for its potential as an intermediate in drug discovery. Its nitrile group can be readily transformed into other functional groups, such as amides or esters, facilitating the construction of bioactive molecules. Recent research highlights its role in synthesizing compounds with anti-inflammatory and anticancer properties, underscoring its importance in medicinal chemistry.

The synthesis of 3-Methyl-5-propionylbenzonitrile typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium catalysts has enabled more controlled formation of the desired product, reducing side reactions and enhancing yield.

In terms of physical properties, 3-Methyl-5-propionylbenzonitrile exhibits a melting point of approximately 78°C and a boiling point around 260°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

The environmental impact of 3-Methyl-5-propionylbenzonitrile has been a topic of recent research interest. Studies indicate that it degrades under specific environmental conditions, particularly in the presence of microbial activity or UV light. Understanding its biodegradation pathways is crucial for assessing its ecological footprint and ensuring sustainable practices in its production and use.

In conclusion, 3-Methyl-5-propionylbenzonitrile (CAS No. 1240305-80-9) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent innovations in synthetic techniques and material science, positions it as a key player in advancing modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.